Cas no 1155980-26-9 (Ethanone, 2-chloro-1-[2,5-dimethyl-1-(2-propyn-1-yl)-1H-pyrrol-3-yl]-)

• Product Name: Ethanone, 2-chloro-1-[2,5-dimethyl-1-(2-propyn-1-yl)-1H-pyrrol-3-yl]-
• CAS No: 1155980-26-9
• MF: C₁₁H₁₂ClNO
• MW: 209.672081947327
• CID: 5463962
• Update Time: 2025-05-23

Ethanone, 2-chloro-1-[2,5-dimethyl-1-(2-propyn-1-yl)-1H-pyrrol-3-yl]- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 2-chloro-1-[2,5-dimethyl-1-(2-propyn-1-yl)-1H-pyrrol-3-yl]-
• 2-chloro-1-(2,5-dimethyl-1-prop-2-ynylpyrrol-3-yl)ethanone
• 2-Chloro-1-[2,5-dimethyl-1-(prop-2-yn-1-yl)-1h-pyrrol-3-yl]ethan-1-one
• Z440631934

• Inchi： 1S/C11H12ClNO/c1-4-5-13-8(2)6-10(9(13)3)11(14)7-12/h1,6H,5,7H2,2-3H3
• InChI Key： POJRSOIYKAEHSX-UHFFFAOYSA-N
• SMILES： ClCC(C1C=C(C)N(CC#C)C=1C)=O

Computed Properties

• Exact Mass: 209.0607417 g/mol
• Monoisotopic Mass: 209.0607417 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 209.67
• XLogP3: 2
• Topological Polar Surface Area: 22

Additional information on Ethanone, 2-chloro-1-[2,5-dimethyl-1-(2-propyn-1-yl)-1H-pyrrol-3-yl]-

Ethanone, 2-chloro-1-[2,5-dimethyl-1-(2-propyn-1-yl)-1H-pyrrol-3-yl]: A Comprehensive Overview

Ethanone, 2-chloro-1-[2,5-dimethyl-1-(2-propyn-1-yl)-1H-pyrrol-3-yl], with CAS No. 1155980-26-9, is a complex organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a pyrrole ring substituted with various groups, making it a valuable subject for research and development in drug design and material science.

The pyrrole ring at the core of this compound plays a crucial role in its chemical properties. Pyrrole is an aromatic heterocycle with five-membered rings containing one nitrogen atom. In this case, the pyrrole ring is further substituted with chlorine, methyl groups, and an alkynyl group (specifically, the 2-propyn-1-yl group). These substituents significantly influence the electronic properties of the molecule, making it a versatile building block for various applications.

Recent studies have highlighted the potential of this compound in the development of new drugs. The chlorine atom at position 2 of the ethanone group introduces electron-withdrawing effects, which can enhance the reactivity of the molecule in certain biochemical reactions. This property makes it a promising candidate for use in enzyme inhibitors and other therapeutic agents.

The methyl groups attached to the pyrrole ring at positions 2 and 5 contribute to the steric bulk of the molecule. This steric hindrance can be advantageous in designing drugs with specific binding affinities to target proteins. For instance, researchers have explored the use of this compound as a lead molecule in designing inhibitors for kinases, which are enzymes involved in cell signaling pathways.

The presence of the alkynyl group (2-propyn-1-yl) introduces additional functionality to the molecule. Alkynes are known for their ability to participate in click chemistry reactions, such as copper-catalyzed azide–alkyne cycloaddition (CuAAC). This reactivity opens up possibilities for further functionalization of the compound, enabling researchers to attach various bioactive moieties or imaging agents for diagnostic purposes.

From a synthetic perspective, Ethanone, 2-chloro-1-[2,5-dimethyl-1-(2-propyn-1-yl)-1H-pyrrol-3-yl] can be synthesized through a variety of methods. One common approach involves the condensation of aldehydes with amino compounds to form imines or related intermediates. Subsequent cyclization steps can then yield the pyrrole ring structure. The introduction of substituents like chlorine and methyl groups typically occurs through electrophilic substitution or alkylation reactions.

Recent advancements in asymmetric synthesis have also been applied to this compound's production. By using chiral catalysts or auxiliaries, researchers can achieve high enantioselectivity in key steps of its synthesis. This capability is particularly important for producing enantiomerically pure compounds required for pharmacological studies.

In terms of applications, this compound has shown potential in several areas beyond drug development. Its unique electronic properties make it a candidate for use in organic electronics, such as semiconductors or light-emitting materials. Additionally, its ability to form stable complexes with metal ions suggests applications in catalysis and sensor technologies.

Moreover, Ethanone derivatives like this one are being investigated for their roles in agrochemicals. The combination of electron-withdrawing and electron-donating groups on the molecule allows it to interact with various biological targets relevant to pest control and plant protection.

From an environmental standpoint, understanding the degradation pathways and toxicity profiles of this compound is crucial for its safe application. Recent studies have focused on evaluating its biodegradability under different environmental conditions and assessing its potential risks to aquatic life.

In conclusion, Ethanone, 2-chloro-1-[2,5-dimethyl-1-(2-propyn-1-yl)-1H-pyrrol-3-yli] (CAS No. 1155980–26–9) stands out as a multifaceted organic compound with diverse applications across multiple disciplines. Its unique structure enables it to serve as a valuable tool in drug discovery, materials science, and environmental chemistry. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing modern chemical sciences.